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Abstract

Aminoguanidine bicarbonate (AGB), also known as aminoguanidine hydrogen carbonate, is

a versatile organic compound with significant utility in both industrial and research settings. As

a stable salt of the highly reactive aminoguanidine, it serves as a critical precursor and

intermediate in the synthesis of a wide array of chemical entities, including pharmaceuticals,

agrochemicals, and dyes.[1][2] In the realm of biomedical research, it is recognized primarily for

its potent inhibitory effects on diamine oxidase (DAO) and inducible nitric oxide synthase

(iNOS), as well as its capacity to prevent the formation of Advanced Glycation End-products

(AGEs).[1][3] This guide provides a comprehensive technical overview of aminoguanidine
bicarbonate, detailing its molecular structure, physicochemical properties, established

synthesis protocols, and key applications, with a focus on the mechanistic rationale behind its

utility for researchers and drug development professionals.

Molecular Identity and Physicochemical Profile
A thorough understanding of a compound's fundamental properties is paramount for its

effective application. This section delineates the structural and physical characteristics of

aminoguanidine bicarbonate.
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Aminoguanidine bicarbonate is most accurately described as the bicarbonate salt of

aminoguanidine. It is systematically identified by several names and registry numbers, which

are crucial for unambiguous sourcing and regulatory compliance.

IUPAC Name: 2-aminoguanidine;carbonic acid[4]

Common Synonyms: Aminoguanidine hydrogen carbonate, Guanylhydrazine

hydrogencarbonate[3]

CAS Number: 2582-30-1[4]

Molecular Formula: C₂H₈N₄O₃[3][4][5]

Linear Formula: NH₂NHC(=NH)NH₂ · H₂CO₃

Molecular Structure
The molecular structure of aminoguanidine bicarbonate consists of the aminoguanidinium

cation and the bicarbonate anion. The aminoguanidinium cation features a central carbon atom

double-bonded to an imine nitrogen and single-bonded to two amine groups, one of which is a

hydrazinyl moiety (-NHNH₂). This structure is a potent nucleophile, a characteristic that

underpins much of its chemical reactivity.[3] While often depicted as a simple salt, X-ray

analysis has revealed that in its solid crystalline state, it exists as a zwitterionic molecule.[3][6]
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Caption: Ionic representation of Aminoguanidine Bicarbonate.

Physicochemical Properties
The physical and chemical properties of AGB dictate its handling, storage, and application

conditions. It is a white to off-white crystalline powder.[7] A key characteristic is its thermal

instability; it begins to gradually decompose at temperatures exceeding 50°C and decomposes

completely around its melting point.[3] This property is critical to consider during synthesis,

purification (recrystallization), and storage, which should be below 30°C.[7]
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Property Value Reference(s)

Molecular Weight 136.11 g/mol [4][8]

Appearance
White to off-white crystalline

powder
[3][7]

Melting Point
170-172 °C (with

decomposition)

Solubility in Water
Slightly soluble (0.27 g/100 g

at 20°C)
[3][6][9]

Solubility in Solvents
Insoluble in alcohol and other

acids
[3]

Stability
Unstable when heated;

decomposes above 50°C
[3]

Hygroscopicity Hygroscopic in nature [3][10]

Synthesis Methodologies and Workflow
Aminoguanidine bicarbonate is not a naturally occurring compound and must be chemically

synthesized. Several routes have been established, chosen based on precursor availability,

desired purity, and scalability. Common methods include the reaction of calcium cyanamide

with hydrazine sulfate or the reduction of nitroguanidine.[6]

Synthesis via Reduction of Nitroguanidine
This method is frequently employed in laboratory settings and involves the reduction of the

nitro group (-NO₂) on nitroguanidine to an amino group (-NH₂) using zinc powder in a neutral or

slightly acidic medium.[6][11] The choice of zinc as the reducing agent is based on its efficacy

and relatively low cost. The reaction is exothermic and requires careful temperature control to

prevent side reactions and decomposition of the product.[11]
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Caption: Experimental workflow for AGB synthesis via nitroguanidine reduction.
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Detailed Experimental Protocol (Nitroguanidine
Reduction)
This protocol is adapted from established laboratory procedures and is intended for execution

by trained professionals with appropriate safety measures.[6][11]

Reaction Setup: In a flask equipped with a mechanical stirrer and a thermometer, prepare a

suspension of nitroguanidine (1 molar equivalent) and ammonium sulfate (approx. 1.8-1.9

molar equivalents) in water.[6] The ammonium sulfate helps to maintain a suitable pH for the

reduction.

Cooling: Immerse the reaction flask in an ice bath and begin stirring. Cool the suspension to

approximately 10°C.[6]

Zinc Addition: Begin the portion-wise addition of zinc powder (approx. 3.3 molar equivalents).

The reaction is exothermic; the rate of addition must be controlled to maintain the internal

temperature between 5-15°C.[6][11] Cracked ice can be added directly to the mixture if it

becomes too thick or warm.[11]

Reaction Completion: After all the zinc has been added (which may take several hours for

larger scales), continue stirring the mixture for an additional 30-60 minutes while maintaining

the temperature.[6][11]

Filtration: Remove the zinc oxide byproduct and any unreacted zinc by vacuum filtration

through a fritted funnel.[6]

Precipitation: Transfer the filtrate to a clean flask. While stirring, add a solution of sodium

bicarbonate (approx. 0.9-1.0 molar equivalents relative to nitroguanidine). The

aminoguanidine bicarbonate will begin to precipitate.[6][11] The solution can be left

overnight in a refrigerator to maximize crystal formation.[11]

Isolation and Purification: Collect the precipitated product by vacuum filtration. Wash the filter

cake with a cold, dilute solution of ammonium chloride, followed by cold water to remove

impurities.[11]

Drying: Air-dry the resulting white crystalline powder. The final product is aminoguanidine
bicarbonate of high purity.
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Key Scientific and Industrial Applications
The utility of aminoguanidine bicarbonate stems from its distinct chemical reactivity, allowing

it to function as both a therapeutic agent candidate and a versatile chemical intermediate.

Inhibition of Advanced Glycation End-products (AGEs)
One of the most widely studied applications of aminoguanidine is its ability to inhibit the

formation of Advanced Glycation End-products (AGEs).[1] AGEs are harmful compounds

formed through non-enzymatic reactions between sugars and proteins or lipids. They are

implicated in the pathogenesis of numerous chronic diseases, particularly in the vascular

complications associated with diabetes.[1] Aminoguanidine, as a potent nucleophile, traps

reactive carbonyl intermediates (e.g., 3-deoxyglucosone) that are precursors to AGEs, thereby

preventing their cross-linking with proteins like collagen.
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Caption: Mechanism of AGB as an inhibitor of AGE formation.

Enzyme Inhibition
Aminoguanidine is a well-documented inhibitor of two key enzymes:

Inducible Nitric Oxide Synthase (iNOS): It acts as a selective inhibitor of iNOS over other

NOS isoforms.[3] Overproduction of nitric oxide by iNOS is associated with inflammatory

conditions and septic shock. Aminoguanidine's inhibitory action makes it a valuable tool for

studying these pathological processes.
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Diamine Oxidase (DAO): It is a specific and highly effective inhibitor of DAO, an enzyme

responsible for the degradation of histamine and other polyamines.[7] This property is

utilized in biochemical assays and to study the physiological roles of polyamines.

Intermediate in Chemical Synthesis
Industrially, aminoguanidine bicarbonate is a crucial starting material. Its reactive nature

allows it to be a building block for more complex molecules.[3] It is used as an intermediate in

the manufacturing of:

Pharmaceuticals: For creating various guanidine derivatives that may possess

antihypertensive or antidiabetic properties.[1]

Agrochemicals: As a precursor for certain pesticides and herbicides.[1]

Dyes and Photographic Chemicals: Used in the synthesis of various colorants and specialty

chemicals.[3][7]

Conclusion
Aminoguanidine bicarbonate is a compound of significant scientific and commercial interest.

Its well-defined molecular structure and properties, coupled with established and scalable

synthesis routes, make it a readily accessible tool for researchers. Its role as a potent inhibitor

of AGE formation and key enzymes like iNOS provides a foundation for its use in investigating

disease mechanisms, particularly those related to diabetes and inflammation. For drug

development professionals and synthetic chemists, AGB remains a valuable and versatile

intermediate for the construction of novel and complex organic molecules. The continued

exploration of its biological activities and synthetic applications ensures its relevance in the

advancement of chemistry and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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